Cas no 1897509-50-0 (5-(thian-4-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(thian-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1897509-50-0
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 6192886
• PubChem ID: 115028700
• Update Time: 2025-06-10

5-(thian-4-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(thian-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120249
• 1897509-50-0

• Inchi： 1S/C8H10N2O3S/c11-8(12)6-9-7(13-10-6)5-1-3-14-4-2-5/h5H,1-4H2,(H,11,12)
• InChI Key： YACVDSKUGACZAS-UHFFFAOYSA-N
• SMILES： S1CCC(C2=NC(C(=O)O)=NO2)CC1

Computed Properties

• Exact Mass: 214.04121336g/mol
• Monoisotopic Mass: 214.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Additional information on 5-(thian-4-yl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(Thian-4-yl)-1,2,4-oxadiazole-3-carboxylic Acid (CAS No. 1897509-50-0)

5-(Thian-4-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1897509-50-0) is a novel heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its thianyl and oxadiazole moieties, which confer it with a range of interesting chemical and biological activities.

The thianyl group, a four-membered sulfur-containing ring, is known for its ability to enhance the lipophilicity and metabolic stability of molecules. In the context of 5-(thian-4-yl)-1,2,4-oxadiazole-3-carboxylic acid, this group may play a crucial role in modulating the compound's pharmacokinetic properties, making it a valuable candidate for drug development. The oxadiazole ring, on the other hand, is a versatile functional group that is widely used in the design of bioactive molecules due to its high chemical stability and ability to form hydrogen bonds.

Recent studies have highlighted the potential of 5-(thian-4-yl)-1,2,4-oxadiazole-3-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 5-(thian-4-yl)-1,2,4-oxadiazole-3-carboxylic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-(thian-4-yl)-1,2,4-oxadiazole-3-carboxylic acid has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of several cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action appears to involve the disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation.

The synthetic accessibility of 5-(thian-4-yl)-1,2,4-oxadiazole-3-carboxylic acid is another factor that contributes to its appeal as a research tool and potential therapeutic agent. A recent publication in Organic Letters described an efficient and scalable synthesis route for this compound using readily available starting materials and mild reaction conditions. This synthetic method not only facilitates the preparation of gram quantities of the compound but also allows for the facile introduction of various functional groups through late-stage modifications.

Beyond its medicinal applications, 5-(thian-4-yl)-1,2,4-oxadiazole-3-carboxylic acid has also been explored for its potential use in materials science. A study published in Advanced Materials reported that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. The presence of the thianyl and oxadiazole groups imparts unique characteristics to the resulting materials, making them suitable for applications in areas such as coatings and adhesives.

In conclusion, 5-(thian-4-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1897509-50-0) is a multifaceted compound with a wide range of potential applications. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development in both medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.